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An In-Depth Technical Guide to the Physicochemical Properties of N-Propylformamide

Abstract
N-Propylformamide (CAS No: 6281-94-3) is a secondary amide that presents a unique

combination of polarity, hydrogen bonding capability, and alkyl character. These features make

it a subject of interest as a specialized polar aprotic solvent, a reagent in organic synthesis, and

a structural motif in medicinal chemistry. This guide provides a comprehensive overview of the

core physicochemical properties of N-Propylformamide, offering field-proven insights for

researchers, scientists, and drug development professionals. We delve into its structural and

electronic characteristics, physical and thermal properties, solubility profile, and spectroscopic

signatures. Furthermore, this document outlines self-validating experimental protocols for the

determination of key parameters, ensuring technical accuracy and reproducibility in the

laboratory.
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N-Propylformamide belongs to the class of N-alkylated amides, positioned between the

simpler N-methylformamide and more complex, sterically hindered amides. Its molecular

structure, featuring a formyl group, a secondary amine, and a propyl chain, imparts a distinct

set of properties. The presence of both a hydrogen bond donor (N-H) and acceptor (C=O)

allows for self-association and interaction with other polar molecules, while the propyl group

provides a degree of lipophilicity. This balance is critical for its applications, influencing its

solvent power, reactivity, and potential role in molecular recognition at a biological interface.

Understanding these fundamental properties is paramount for its effective application in

chemical synthesis, process chemistry, and the rational design of new chemical entities.

Chemical Identity
A precise understanding of a compound begins with its unambiguous identification. The key

identifiers for N-Propylformamide are summarized below.

Identifier Value Source(s)

Chemical Name N-Propylformamide [1][2][3]

CAS Number 6281-94-3 [1][2][3][4]

Molecular Formula C₄H₉NO [1][2][3][4]

Molecular Weight 87.12 g/mol [1][2][3][4]

Canonical SMILES CCCNC=O [3][5][6]

InChIKey
SUUDTPGCUKBECW-

UHFFFAOYSA-N
[3][5][6]

Molecular Structure
The geometry and electronic distribution of N-Propylformamide are foundational to its physical

and chemical behavior. The amide bond exhibits significant double bond character due to

resonance, resulting in a planar arrangement of the O-C-N-H atoms. This planarity restricts

rotation around the C-N bond.

Caption: Molecular structure of N-Propylformamide.
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Core Physicochemical Properties
The utility of a chemical compound in research and development is largely dictated by its

physical properties. These parameters govern its behavior as a solvent, its suitability for

specific reaction conditions, and its potential pharmacokinetic profile.

Property Value Unit Source(s)

Physical State Liquid - Assumed at STP

Boiling Point 197.2 °C (at 760 mmHg) [4]

Density 0.865 g/cm³ [4]

Flash Point 96.8 °C [4]

Refractive Index 1.399 - [4]

Vapor Pressure 0.383 mmHg (at 25°C) [4]

XLogP3 0.4 - [3]

Topological Polar

Surface Area (TPSA)
29.1 Å² [1][3]

Rotatable Bond Count 2 - [1]

Expert Insights: The relatively high boiling point is a direct consequence of intermolecular

hydrogen bonding between the N-H and C=O groups of adjacent molecules. The Topological

Polar Surface Area (TPSA) of 29.1 Å² is a calculated value relevant to drug development,

suggesting the molecule has properties conducive to cell membrane permeability. The octanol-

water partition coefficient (XLogP3) of 0.4 indicates a balanced hydrophilic-lipophilic character.

[1][3]

Solubility Profile
The ability of N-Propylformamide to dissolve various solutes is a key aspect of its application

as a solvent. Its structure allows it to engage in hydrogen bonding, dipole-dipole interactions,

and van der Waals forces.
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Aqueous Solubility: While specific quantitative data is not readily available in the provided

search results, the presence of the polar formamide group suggests it is likely miscible with

or highly soluble in water.[5]

Organic Solvents: It is expected to be soluble in a wide range of polar organic solvents such

as alcohols, ketones, and other amides (e.g., DMF). Its solubility in nonpolar solvents like

hexanes would likely be more limited due to the polarity of the formamide group. A

comprehensive understanding of solubility is crucial for applications in synthesis and

purification.[7][8]

Spectroscopic and Analytical Characterization
Spectroscopic data provides an empirical fingerprint for the identification and structural

elucidation of N-Propylformamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: One would expect characteristic signals for the propyl chain (a triplet for the

terminal CH₃, a sextet for the central CH₂, and a triplet for the CH₂ adjacent to the

nitrogen). The N-H proton would appear as a broad singlet, and the formyl proton (H-C=O)

would be a distinct singlet further downfield.

¹³C NMR: The spectrum would show four distinct carbon signals: three for the propyl group

and one for the carbonyl carbon, which would be the most deshielded.[3]

Infrared (IR) Spectroscopy: Key absorptions would confirm the presence of principal

functional groups. Expected peaks include a strong C=O stretching vibration (around 1650-

1680 cm⁻¹), an N-H stretching vibration (around 3300 cm⁻¹), and C-H stretching vibrations

from the propyl group (around 2800-3000 cm⁻¹).[9]

Mass Spectrometry: The molecular ion peak (M+) would be observed at an m/z

corresponding to its molecular weight (87.12). Fragmentation patterns would likely involve

cleavage of the propyl chain and the amide bond.[6]

Experimental Protocols for Property Determination
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To ensure scientific integrity, all experimental protocols must be designed as self-validating

systems. This involves rigorous calibration, control of variables, and replication.

Protocol: Determination of Atmospheric Boiling Point
The boiling point is a fundamental property reflecting intermolecular forces. Its accurate

determination is crucial for purification by distillation and for defining safe handling

temperatures.

Apparatus Setup: Assemble a standard distillation apparatus using a round-bottom flask, a

condenser, a thermometer adapter, and a collection flask. Ensure all glassware is clean and

dry.

Thermometer Calibration: Causality Check: An uncalibrated thermometer is a primary source

of error. Calibrate the thermometer using a known standard, such as the boiling point of

deionized water (100°C at 1 atm).

Sample Addition: Place a sample of N-Propylformamide (approx. 1/2 to 2/3 full) and a few

boiling chips into the round-bottom flask. The boiling chips are essential to prevent bumping

and ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle. The heating rate should be controlled

to achieve a distillation rate of 1-2 drops per second.

Equilibrium Measurement: Record the temperature when the vapor condensation ring is

stable on the thermometer bulb and the temperature reading is constant. This temperature,

corrected for atmospheric pressure, is the boiling point.

Validation: The sharpness of the boiling point range provides an indication of purity. A narrow

range (e.g., < 1°C) suggests a pure compound.

Workflow: Experimental Solubility Assessment
The following workflow provides a robust method for quantifying the solubility of N-
Propylformamide in a given solvent.
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Start: Prepare Saturated Solution

Add excess N-Propylformamide
to chosen solvent in a sealed vial.

Equilibrate at constant temperature
(e.g., 25°C) with agitation
for a set period (e.g., 24h).

Allow solution to settle,
ensuring undissolved solid is present.

Carefully extract a known volume
of the clear supernatant.

Quantify the concentration of
N-Propylformamide in the aliquot.

(e.g., via GC, HPLC, or gravimetric analysis).

Result: Solubility (e.g., in g/L or mol/L)

Click to download full resolution via product page

Caption: Workflow for Experimental Solubility Determination.

Trustworthiness Principle: The key to this protocol's validity is ensuring true equilibrium is

reached (Step 2) and that only the saturated liquid phase is sampled (Step 4). The presence of

undissolved solute (Step 3) is the visual confirmation that the solution is indeed saturated.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b14739230/docs?utm_src=pdf-body-img#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Safety Considerations
Chemical Stability: Amides are generally stable compounds. However, N-Propylformamide
can undergo hydrolysis to propylamine and formic acid under strong acidic or basic

conditions, particularly at elevated temperatures.

Safe Handling: While specific GHS data for N-Propylformamide is not detailed in the initial

search, related amides can cause skin and eye irritation.[1] Standard laboratory practice

dictates the use of personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat. All handling should be performed in a well-ventilated area or a chemical fume

hood.[10][11]

Applications in Research and Development
The physicochemical properties of N-Propylformamide underpin its utility in various scientific

domains.

Solvent: Its high polarity and hydrogen bonding ability make it a potentially useful solvent for

reactions involving polar reagents or for dissolving certain polymers.[12]

Organic Synthesis: As a secondary amide, it can serve as a precursor for the synthesis of

more complex nitrogen-containing molecules through various reactions at the nitrogen or

carbonyl group.[13][14]

Drug Discovery: In medicinal chemistry, the N-propyl-amide moiety can be a key structural

element in bioactive molecules. Its balance of polarity and lipophilicity can influence a

compound's absorption, distribution, metabolism, and excretion (ADME) properties.

Conclusion
N-Propylformamide is a versatile chemical entity defined by the interplay of its polar amide

core and its nonpolar alkyl chain. Its high boiling point, balanced solubility characteristics, and

specific spectroscopic fingerprint are direct results of its molecular structure. For the

researcher, scientist, or drug development professional, a thorough understanding of these

fundamental physicochemical properties is not merely academic; it is the essential foundation

for innovation, enabling the design of robust synthetic routes, the formulation of effective

solutions, and the development of novel molecular therapies. The experimental and analytical
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frameworks provided herein serve as a reliable guide to harnessing the full potential of this

compound in a scientific setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemeo.com/cid/37-249-5/Formamide-N-propyl
https://www.chemeo.com/cid/37-249-5/Formamide-N-propyl
https://pubchemlite.lcsb.uni.lu/e/compound/22686
https://www.physchemres.org/article_184626_bcbf0ba9d300518b288e6006c0812ea6.pdf
https://www.researchgate.net/publication/279702345_Solubility_of_propylene_and_propane_gases_in_N-methylpyrrolidone_and_dimethylformamide_solvents
https://www.researchgate.net/publication/312060677_Infrared_laser_spectroscopy_of_the_n-propyl_and_i-propyl_radicals_Stretch-bend_Fermi_coupling_in_the_alkyl_CH_stretch_region
https://www.fishersci.es/store/msds?partNumber=11469236&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AAL04503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/casno6282-00-4.html
https://www.tcichemicals.com/assets/cms-pdfs/128drE.PDF
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00140d
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00140d
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00140d
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230/docs#physicochemical-properties-of-n-propylformamide
https://www.benchchem.com/product/b14739230?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14739230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

